Cas no 174180-54-2 (Benzyl 1-benzyl-1H-indazole-3-carboxylate)

• Product Name: Benzyl 1-benzyl-1H-indazole-3-carboxylate
• CAS No: 174180-54-2
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• MDL: MFCD20134219
• CID: 1056854
• Update Time: 2025-10-30

Benzyl 1-benzyl-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 1-benzyl-1H-indazole-3-carboxylate
• 1-Benzyl-1H-indazole-3-carboxylic acid benzyl ester
• methyl 1-benzyl-1H-indazole-3-carboxylate
• 1-(Phenylmethyl)-1H-indazole-3-carboxylic acid phenylmethyl ester
• 1H-Indazole-3-carboxylic acid, 1-(phenylmethyl)-, phenylmethyl ester
• Benzyl 1-benzylindazole-3-carboxylate
• PBFSDBVIGNCTEE-UHFFFAOYSA-N
• 6530AJ
• TRA0072169
• SY016300
• Benzyl1-Benzyl-1H-indazole-3-carboxylate
• AX8213163
• AB0063279

• MDL： MFCD20134219
• Inchi： 1S/C22H18N2O2/c25-22(26-16-18-11-5-2-6-12-18)21-19-13-7-8-14-20(19)24(23-21)15-17-9-3-1-4-10-17/h1-14H,15-16H2
• InChI Key： PBFSDBVIGNCTEE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 342.13700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 457
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.1E-4 g/L) (25 ºC),
• PSA: 44.12000
• LogP: 4.44160

Additional information on Benzyl 1-benzyl-1H-indazole-3-carboxylate

Recent Advances in the Study of Benzyl 1-benzyl-1H-indazole-3-carboxylate (CAS: 174180-54-2)

Benzyl 1-benzyl-1H-indazole-3-carboxylate (CAS: 174180-54-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a promising candidate for further investigation.

The compound belongs to the indazole class of heterocyclic compounds, which are known for their diverse biological activities. Researchers have explored its role as a scaffold for designing novel therapeutic agents, particularly in the areas of oncology and inflammation. The benzyl ester moiety at the 3-position of the indazole ring enhances its stability and bioavailability, which is crucial for its pharmacological efficacy.

Recent synthetic methodologies for Benzyl 1-benzyl-1H-indazole-3-carboxylate have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and increased the overall efficiency of the process. This advancement is expected to facilitate large-scale production for preclinical studies.

Pharmacological evaluations have revealed that Benzyl 1-benzyl-1H-indazole-3-carboxylate exhibits potent inhibitory activity against specific kinase targets involved in cancer cell proliferation. In vitro studies using human cancer cell lines showed that the compound induces apoptosis and cell cycle arrest at micromolar concentrations. These findings suggest its potential as a lead compound for developing anti-cancer therapies.

In addition to its anti-cancer properties, recent research has highlighted the compound's anti-inflammatory effects. A 2024 study in the European Journal of Pharmacology reported that Benzyl 1-benzyl-1H-indazole-3-carboxylate modulates key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This dual functionality makes it a versatile candidate for treating diseases with overlapping inflammatory and proliferative components.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Benzyl 1-benzyl-1H-indazole-3-carboxylate (CAS: 174180-54-2) represents a valuable chemical entity with significant therapeutic potential. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for its development into a viable drug candidate. The compound's versatility and efficacy underscore its importance in the field of chemical biology and medicinal chemistry.